Cas no 14674-88-5 (2-{(4-methylphenyl)aminomethyl}phenol)

2-{(4-methylphenyl)aminomethyl}phenol structure
14674-88-5 structure
Product Name:2-{(4-methylphenyl)aminomethyl}phenol
CAS No:14674-88-5
MF:C14H15NO
MW:213.275003671646
MDL:MFCD00086756
CID:1317668
PubChem ID:4114014
Update Time:2025-04-20

2-{(4-methylphenyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[(4-methylphenyl)amino]methyl]-
    • 2-([(4-METHYLPHENYL)AMINO]METHYL)PHENOL
    • 2-{[(4-Methylphenyl)amino]methyl}phenol
    • 2-((p-Tolylamino)methyl)phenol
    • CHEMBL1548742
    • N-(2-hydroxybenzyl)-p-toluidine
    • MFCD00086756
    • 2-((p-Tolylamino)methyl)phenol, AldrichCPR
    • 2-((4-methyl-phenylamino)methyl)phenol, C~14~H~15~NO
    • SMR000131928
    • MLS000521520
    • 14674-88-5
    • SR-01000087113-1
    • BS-3119
    • SCHEMBL802037
    • SB79306
    • SR-01000087113
    • AKOS000242822
    • 2-[(4-methylanilino)methyl]phenol
    • CS-0314260
    • STL254159
    • HMS2464M08
    • MLS000521520-02
    • 2-{(4-methylphenyl)aminomethyl}phenol
    • MDL: MFCD00086756
    • Inchi: 1S/C14H15NO/c1-11-6-8-13(9-7-11)15-10-12-4-2-3-5-14(12)16/h2-9,15-16H,10H2,1H3
    • InChI Key: WFHKXPNAEQCZDW-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1CNC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 3.4

Experimental Properties

  • PSA: 32.26

2-{(4-methylphenyl)aminomethyl}phenol Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

2-{(4-methylphenyl)aminomethyl}phenol Pricemore >>

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